Cas no 101961-58-4 (2-Amino-N-phenyl-DL-propanamide)

• Product Name: 2-Amino-N-phenyl-DL-propanamide
• CAS No: 101961-58-4
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 218107
• PubChem ID: 303942
• Update Time: 2025-11-02

2-Amino-N-phenyl-DL-propanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide,2-amino-N-phenyl-
• (RS)-alanine anilide
• 2-AMINO-N-PHENYLPROPANAMIDE
• Alanin-anilide
• alanine anilide
• dl-Alanin-anilid
• Inaktives α-Amino-propionsaeure-anilid
• α-Alaninanilid
• SCHEMBL4741417
• AKOS017263117
• NSC194596
• CHEMBL1161345
• NSC-194596
• BEA96158
• 2-Amino-N-phenyl-DL-propanamide
• AKOS000183934
• SB75845
• EN300-146296
• 101961-58-4

• Inchi： 1S/C9H12N2O/c1-7(10)9(12)11-8-5-3-2-4-6-8/h2-7H,10H2,1H3,(H,11,12)
• InChI Key： RUBYQYMLYZMHQR-UHFFFAOYSA-N
• SMILES： O=C(C(C)N)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 164.09500
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 1.74560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-N-phenyl-DL-propanamide

2-Amino-N-phenyl-DL-propanamide (CAS No. 101961-58-4): A Comprehensive Guide to Its Properties and Applications

2-Amino-N-phenyl-DL-propanamide (CAS No. 101961-58-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, also known as DL-phenylalanine amide, belongs to the class of amino acid derivatives and exhibits unique properties that make it valuable in various scientific and industrial applications.

The molecular structure of 2-Amino-N-phenyl-DL-propanamide features both an amino group and an amide linkage, which contribute to its reactivity and potential as a building block in organic synthesis. Researchers have explored its use in the development of novel peptide mimetics and pharmacologically active compounds, particularly in the field of central nervous system (CNS) drug discovery.

Recent studies have highlighted the compound's potential in addressing current challenges in neurodegenerative disease research, a topic of growing interest in both scientific communities and public health discussions. The structural flexibility of 2-Amino-N-phenyl-DL-propanamide allows for modifications that may lead to compounds with improved blood-brain barrier permeability, a critical factor in developing treatments for conditions like Alzheimer's and Parkinson's diseases.

In the pharmaceutical industry, 2-Amino-N-phenyl-DL-propanamide serves as a valuable intermediate in the synthesis of more complex molecules. Its chiral nature (DL-form) makes it particularly interesting for researchers investigating stereoselective drug action, a hot topic in modern medicinal chemistry. The compound's amide functionality provides a stable platform for further chemical modifications while maintaining important pharmacophoric features.

Beyond pharmaceutical applications, 2-Amino-N-phenyl-DL-propanamide has shown promise in materials science. Its ability to form hydrogen-bonded networks makes it a candidate for developing novel supramolecular architectures, an area that has gained traction in nanotechnology and smart material development. Researchers are particularly interested in how such structures might contribute to advancements in drug delivery systems and biocompatible materials.

The synthesis and characterization of 2-Amino-N-phenyl-DL-propanamide continue to be active areas of research, with recent publications focusing on optimizing its production methods to improve yield and purity. These developments are crucial as demand grows for high-quality pharmaceutical intermediates in both academic and industrial settings.

From a commercial perspective, the market for amino acid derivatives like 2-Amino-N-phenyl-DL-propanamide has expanded significantly in recent years, driven by increasing investment in biopharmaceutical research and the growing need for specialized chemical building blocks. Suppliers and manufacturers are responding to this demand by developing more efficient production processes and ensuring consistent quality standards.

Quality control of 2-Amino-N-phenyl-DL-propanamide typically involves advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements necessary for research and pharmaceutical applications, addressing common concerns about batch-to-batch consistency in fine chemicals.

Storage and handling of 2-Amino-N-phenyl-DL-propanamide require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture to maintain stability. These considerations are particularly important for researchers who frequently search for information about chemical storage best practices and compound stability.

Looking to the future, 2-Amino-N-phenyl-DL-propanamide is likely to play an increasingly important role in drug discovery pipelines. Its structural features align well with current trends in fragment-based drug design and medicinal chemistry optimization, making it a compound of continuing interest to researchers worldwide.

The scientific community continues to explore new applications for 2-Amino-N-phenyl-DL-propanamide, with recent investigations examining its potential in enzyme inhibition studies and as a scaffold for catalysis research. These diverse applications highlight the compound's versatility and importance in modern chemical research.

For researchers considering working with 2-Amino-N-phenyl-DL-propanamide, it's important to consult the latest literature and safety data. While the compound doesn't fall under hazardous classifications, proper laboratory safety protocols should always be followed, a topic that remains a frequent search query among new researchers in the field.

In summary, 2-Amino-N-phenyl-DL-propanamide (CAS No. 101961-58-4) represents an important tool in contemporary chemical research. Its unique structural features and broad applicability make it valuable across multiple disciplines, from pharmaceutical development to materials science. As research continues to uncover new potential uses for this compound, its significance in scientific advancement is expected to grow accordingly.